Direct atomic spectrometric analysis by slurry atomisation. Part 5. Analysis of kaolin using inductively coupled plasma atomic emission spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9880300557
Abstract
A simple and rapid method for the analysis of whole kaolin samples based on the nebulisation of slurries into an inductively coupled plasma for atomic emission spectrometry is described. The importance of nebuliser design and particle size on transport efficiency is discussed. In order to obtain acceptable results for slurry analysis it was necessary to use the silicon content of the kaolin as an internal standard element. This effectively corrected for variable atomisation efficiencies associated with different particle sizes. The value of dispersants, in this instance aqueous ammonia solution, in improving atomisation efficiency is demonstrated. The effect of viscosity variations arising from differing slurry concentrations (above 10%m/V) was corrected by the use of lanthanum as an internal standard.
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